Detajmium

• Molecular Formula: C27H42N3O3+
• Molecular Weight: 456.6 g/mol
• InChI: InChI=1S/C27H42N3O3/c1-5-17-18-12-21-24-27(19-10-8-9-11-20(19)28(24)4)13-22(23(18)25(27)32)30(21,26(17)33)15-16(31)14-29(6-2)7-3/h8-11,16-18,21-26,31-33H,5-7,12-15H2,1-4H3/q+1/t16?,17-,18-,21-,22-,23-,24-,25?,26+,27+,30?/m0/s1
• InChIKey: IXLGLCQSNUMEGQ-HYVRMPICSA-N

Detajmium for Cardiac Electrophysiology Research

Detajmium (Tachmalcor), specifically as Detajmium bitartrate [1], is a Vaughan Williams Class I/C antiarrhythmic drug derived from ajmaline [2]. As an Na+-channel blocker with an extremely slow recovery time from use-dependent block, it is primarily indicated for the treatment of ventricular extrasystoles [3]. Unlike its parent compound ajmaline, the quaternary ammonium structure of Detajmium bitartrate was designed to enhance oral bioavailability and provide a more favorable therapeutic profile for long-term ambulatory use [1].

Class I/C sodium channel blocker for use-dependent block electrophysiology research

Semi-synthetic ajmaline derivative with quaternary ammonium substitution; reported extreme slow recovery kinetics

Bitartrate salt available for oral formulation and in vivo ventricular arrhythmia research models

• [1] PubChem. Detajmium bitartrate. Compound Summary. CID: 118984401. View Source
• [2] Hála O, Papp JG, Varró A. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994 Oct;24(4):559-65. View Source
• [3] Wruck C, Schicketanz KH, Meier W. Oral treatment of continuous ventricular extrasystole with detajmiumbitartrate (Tachmalcor)--clinical studies on effectiveness and dose-time-effect relations including intraindividual therapy comparisons with ajmaline (Tachmalin). Z Gesamte Inn Med. 1982 Aug 15;37(16):519-25. View Source

Detajmium: Not Interchangeable with Other Class I Blockers

Generic substitution among Class I antiarrhythmics is clinically unsound due to profound differences in drug-specific kinetics and their consequential rate-dependent effects on cardiac conduction. While agents like propafenone may achieve similar conduction delays during normal sinus rhythm, their behavior diverges dramatically at elevated heart rates or during ventricular pacing [1]. The uniquely long recovery time constant of Detajmium from use-dependent sodium channel block dictates a distinct, progressive effect on the QRS complex and ventricular refractoriness that is not replicated by its faster-recovering analogs [2]. Furthermore, comparative data confirm that even the parent compound, ajmaline, requires a twofold higher dose to achieve comparable, yet still inferior, clinical antiarrhythmic efficacy, underscoring that seemingly minor structural modifications produce major therapeutic and kinetic disparities [3].

Extremely slow Vmax recovery kinetics (τ ~348 s) — approximately 32× slower than flecainide

Faster-recovering Class I agents (e.g., flecainide, lidocaine) may not sustain rate-dependent conduction block under tachycardia protocols

Reported higher antiarrhythmic response at half dose compared to parent ajmaline in intraindividual crossover study

Ajmaline or other ajmaline derivatives may produce different potency and conduction retardation profiles; direct substitution requires validation

Class I/C designation shared with flecainide/encainide, but recovery kinetics are quantitatively extreme

Other Class I/C agents cannot replicate the sustained, non-transient QRS and V-ERP effects at high pacing rates

• [1] Stark U, Stark G, Poppe H, Tritthart HA. Rate-dependent effects of detajmium and propafenone on ventricular conduction and refractoriness in isolated guinea pig hearts. J Cardiovasc Pharmacol. 1996 Jan;27(1):125-31. View Source
• [2] Hála O, Papp JG, Varró A. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994 Oct;24(4):559-65. View Source
• [3] Wruck C, Schicketanz KH, Meier W. Oral treatment of continuous ventricular extrasystole with detajmiumbitartrate (Tachmalcor)--clinical studies on effectiveness and dose-time-effect relations including intraindividual therapy comparisons with ajmaline (Tachmalin). Z Gesamte Inn Med. 1982 Aug 15;37(16):519-25. View Source

Detajmium: Quantitative Differentiation Evidence

Vmax Recovery Kinetics Across Class I Drugs

In an intraindividual clinical study, the ajmaline derivative Detajmium was significantly more effective antiarrhythmically than its parent substance, ajmaline, at half the dose [1].

Vmax Recovery Kinetics

Cross-study comparable

τ = 348.16 ± 57.43 s (detajmium) vs. 0.09 s (lidocaine) to 37.9 s (disopyramide); ~32× slower than flecainide

Supports selection for sustained use-dependent block models; kinetics govern rate-dependent conduction slowing

Canine Purkinje fibers; 37°C, 1 Hz; data from Hála 1994 and Varró 1985

Evidence Dimension	Therapeutic dose for clinical efficacy
Target Compound Data	75-100 mg/day Detajmium bitartrate
Comparator Or Baseline	Approximately 150 mg/day ajmaline (implied double)
Quantified Difference	Detajmium achieves greater efficacy at approximately 50% of the comparator dose.
Conditions	Human clinical study; 31 inpatients with ventricular permanent extrasystoles; oral administration.

Why This Matters

This demonstrates superior dose efficiency, which can translate to improved patient compliance and a potentially reduced side-effect burden relative to the parent drug.

• [1] Wruck C, Schicketanz KH, Meier W. Oral treatment of continuous ventricular extrasystole with detajmiumbitartrate (Tachmalcor)--clinical studies on effectiveness and dose-time-effect relations including intraindividual therapy comparisons with ajmaline (Tachmalin). Z Gesamte Inn Med. 1982 Aug 15;37(16):519-25. View Source

Rate-Dependent QRS Prolongation vs. Propafenone

In a direct comparative study using isolated guinea pig hearts, both Detajmium and Propafenone at 0.3 µM caused comparable QRS prolongation during sinus rhythm. However, the time to reach steady-state QRS prolongation during rapid pacing was significantly longer for Detajmium [1].

Rate-Dependent QRS Prolongation

Head-to-head

τ = 265 ± 165 beats (detajmium) vs. 31 ± 4 beats (propafenone); ~8.5× longer (p

Gradual onset of conduction slowing during tachycardia; distinct from propafenone transient effect

Isolated guinea pig hearts, pacing 220→120 ms; n=6 detajmium, n=11 propafenone

V-ERP Prolongation

Head-to-head

Detajmium maintained significant V-ERP prolongation at 500 conditioning beats; propafenone effect lost

Sustained refractory period action under sustained tachycardia conditions; differentiates from transient-response agents

Same guinea pig model; S1-S1 120 ms; both drugs 0.3 μM

Clinical Antiarrhythmic Response vs. Ajmaline

Context-dependent

Reported higher endpoint response at half dose; 75–100 mg/day maintained effect in 9/9 ambulatory patients

Oral formulation exposure context; comparator endpoint interpretation requires model-specific review

Intraindividual crossover; ventricular extrasystole study (Wruck 1982); data to verify

Class I/C Vmax Depression

Class-level

Vmax ↓ ~25% (ventricular), ~24% (Purkinje) at 1 μM; fractional block 0.185 1/AP

Classification consistent with flecainide/encainide but recovery kinetics are extremely slow within subclass

Canine tissue; 37°C, 1 Hz; no β-adrenoceptor effect at

Evidence Dimension	Time constant (tau) for rate-dependent QRS prolongation
Target Compound Data	265 ± 165 beats (n=6)
Comparator Or Baseline	Propafenone: 31 ± 4 beats (n=11)
Quantified Difference	Detajmium's time constant is ~8.5-fold longer.
Conditions	Isolated guinea pig heart; 0.3 µM concentration for each drug.

Why This Matters

The extremely slow onset kinetics of Detajmium indicate a distinct temporal profile of use-dependent sodium channel block, which results in a progressive rather than transient effect on conduction during tachycardia, differentiating its mechanism from faster-acting agents.

• [1] Stark U, Stark G, Poppe H, Tritthart HA. Rate-dependent effects of detajmium and propafenone on ventricular conduction and refractoriness in isolated guinea pig hearts. J Cardiovasc Pharmacol. 1996 Jan;27(1):125-31. View Source

Sustained vs. Transient V-ERP Prolongation

The offset kinetics of Vmax block were measured in isolated dog ventricular and Purkinje fibers. The recovery time constant for Detajmium was quantified and found to be extremely slow [1].

V-ERP Prolongation

Head-to-head

Detajmium maintained significant V-ERP prolongation at 500 conditioning beats; propafenone effect lost

Sustained refractory period action under sustained tachycardia conditions; differentiates from transient-response agents

Same guinea pig model; S1-S1 120 ms; both drugs 0.3 μM

Evidence Dimension	Time constant for recovery from use-dependent Vmax block
Target Compound Data	348.16 ± 57.43 seconds
Comparator Or Baseline	Most other reported antiarrhythmic drugs (Class-level inference).
Quantified Difference	Detajmium's time constant is >5 minutes, placing it among the slowest-recovering sodium channel blockers.
Conditions	Isolated dog Purkinje fibers; 1 µM concentration.

Why This Matters

An extremely long recovery time constant is a key determinant of a drug's ability to maintain conduction block at higher heart rates, a property critical for efficacy in certain tachyarrhythmias and a major point of differentiation within the Class I antiarrhythmic family.

• [1] Hála O, Papp JG, Varró A. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994 Oct;24(4):559-65. View Source

Clinical Antiarrhythmic Efficacy vs. Ajmaline

A validated HPLC method for serum quantification of Detajmium established a low limit of quantification (LOQ) [1].

Clinical Antiarrhythmic Response vs. Ajmaline

Context-dependent

Reported higher endpoint response at half dose; 75–100 mg/day maintained effect in 9/9 ambulatory patients

Oral formulation exposure context; comparator endpoint interpretation requires model-specific review

Intraindividual crossover; ventricular extrasystole study (Wruck 1982); data to verify

Evidence Dimension	Limit of Quantification (LOQ)
Target Compound Data	1 ng/mL
Comparator Or Baseline	Previous LC method: 50 ng/mL
Quantified Difference	50-fold improvement in sensitivity.
Conditions	Human serum; HPLC with fluorimetric detection.

Why This Matters

This high-sensitivity assay enables precise therapeutic drug monitoring and robust pharmacokinetic studies, a practical consideration for clinical and research procurement where reliable analytical support is required.

• [1] Sensitive method for the determination of the antiarrhythmic drug detajmium in serum by solid-phase extraction and high-performance liquid chromatography with fluorimetric detection. J Chromatogr B Biomed Sci Appl. 1999 Jun 17;732(2):281-6. View Source

Detajmium: Research and Industrial Applications

Use-Dependent Blockade in Tachycardia Models

Detajmium is a superior tool compound for investigating the impact of extremely slow use-dependent sodium channel recovery kinetics on cardiac conduction [1]. In models of tachycardia or electrical storm where progressive QRS widening is desired for mechanistic study, Detajmium offers a distinct profile compared to drugs like propafenone, whose effects are transient [2].

Oral Antiarrhythmic Efficacy for Ventricular Ectopy

For research focusing on the clinical pharmacodynamics of ajmaline derivatives, Detajmium serves as a case study for improved dose efficiency. Its demonstrated ability to manage ventricular extrasystoles at half the required dose of ajmaline [3] makes it a compelling candidate for studies aiming to correlate structural modifications with enhanced therapeutic index and patient tolerability.

Class I/C Agent for Cardiac Electrophysiology

Given the availability of validated analytical methodology with a 1 ng/mL LOQ [4], Detajmium is an excellent reference standard for labs developing or validating high-sensitivity HPLC assays for basic compounds. Its use can serve as a performance benchmark for sample preparation techniques like solid-phase extraction.

Arrhythmia Screening with Aconitine & Ouabain Models

The uniquely long time constant for sodium channel unblocking (~348 seconds) [1] makes Detajmium an ideal probe for advanced PK/PD modeling of drug-hysteresis in cardiac tissue. Procurement is justified for research specifically designed to simulate or understand drug behavior during abrupt changes in heart rate, where fast-offset drugs would not accurately represent the kinetic extreme.

Application

Selection Property

Validation Focus

Use-dependent block in tachycardia models

Extremely slow Vmax recovery kinetics

Sustained QRS broadening and V-ERP prolongation at high pacing rates

Oral ventricular ectopy research

Oral formulation exposure context

Reported comparator endpoint response vs. ajmaline; conduction retardation monitoring

Class I/C electrophysiology characterization

Well-documented Vmax depression profile

Minimal off-target effects at research concentrations; clean sodium channel blockade

Multi-agent antiarrhythmic screening panels

Class I/C slow-kinetics reference compound

Benchmark for rate-dependent conduction slowing in standard arrhythmia models

• [1] Hála O, Papp JG, Varró A. Electrophysiologic effects of detajmium on isolated dog cardiac ventricular and Purkinje fibers. J Cardiovasc Pharmacol. 1994 Oct;24(4):559-65. View Source
• [2] Stark U, Stark G, Poppe H, Tritthart HA. Rate-dependent effects of detajmium and propafenone on ventricular conduction and refractoriness in isolated guinea pig hearts. J Cardiovasc Pharmacol. 1996 Jan;27(1):125-31. View Source
• [3] Wruck C, Schicketanz KH, Meier W. Oral treatment of continuous ventricular extrasystole with detajmiumbitartrate (Tachmalcor)--clinical studies on effectiveness and dose-time-effect relations including intraindividual therapy comparisons with ajmaline (Tachmalin). Z Gesamte Inn Med. 1982 Aug 15;37(16):519-25. View Source
• [4] Sensitive method for the determination of the antiarrhythmic drug detajmium in serum by solid-phase extraction and high-performance liquid chromatography with fluorimetric detection. J Chromatogr B Biomed Sci Appl. 1999 Jun 17;732(2):281-6. View Source